Cas no 4857-33-4 (3-Amino-4-(trifluoromethyl)benzoic acid)

• Product Name: 3-Amino-4-(trifluoromethyl)benzoic acid
• CAS No: 4857-33-4
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 328385
• PubChem ID: 642651
• Update Time: 2025-04-19

3-Amino-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(trifluoromethyl)benzoic acid
• 3-amino-4-(trifluoromethyl)-benzoic
• FT-0649398
• Benzoic acid, 3-amino-4-(trifluoromethyl)- (9CI)
• SB77582
• SY031461
• AC-3895
• CL8064
• InChI=1/C8H6F3NO2/c9-8(10,11)5-2-1-4(7(13)14)3-6(5)12/h1-3H,12H2,(H,13,14
• 3-Amino-4-(trifluoromethyl)benzoic acid, AldrichCPR
• J-511598
• SCHEMBL403027
• BB 0261331
• 125483-00-3
• AKOS015854611
• 2-amino-alpha,alpha,alpha-trifluoro-p-toluic acid
• EN300-102228
• 4857-33-4
• 3-amino-4-trifluoromethyl-benzoic acid
• 3-Amino-4-(trifluoromethyl)benzoicacid
• 3-Amino-4-trifluoromethylbenzoic acid
• TS-02914
• benzoic acid, 3-amino-4-(trifluoromethyl)-
• CS-W018904
• A905302
• AM82971
• MFCD07784307
• A19957
• FT-0645772
• SB34884

• Inchi： 1S/C8H6F3NO2/c9-8(10,11)5-2-1-4(7(13)14)3-6(5)12/h1-3H,12H2,(H,13,14)
• InChI Key： RVYKHFGOJJKVNB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=CC=1N)(F)F

Computed Properties

• Exact Mass: 205.03500
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.56700